Cas no 103137-94-6 (L-Alaninamide,1-[(1,1-dimethylethoxy)carbonyl]-L-prolylglycyl-N-methyl- (9CI))

• Product Name: L-Alaninamide,1-[(1,1-dimethylethoxy)carbonyl]-L-prolylglycyl-N-methyl- (9CI)
• CAS No: 103137-94-6
• MF: C₁₆H₂₈N₄O₅
• MW: 356.417324066162
• CID: 192330
• PubChem ID: 128267
• Update Time: 2025-04-19

L-Alaninamide,1-[(1,1-dimethylethoxy)carbonyl]-L-prolylglycyl-N-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Alaninamide,1-[(1,1-dimethylethoxy)carbonyl]-L-prolylglycyl-N-methyl- (9CI)
• N-tert-butyloxycarbonyl-prolyl-glycyl-alanyl-methylamide
• 1-(tert-butoxycarbonyl)-L-prolyl-N-[(2S)-2-(methylamino)propanoyl]glycinamide
• BPGAM
• N-t-Boc-pro-gly-ala-nhch3
• tert-butyl (2S)-2-[[2-[[(2S)-2-(methylamino)propanoyl]amino]-2-oxoethyl]carbamoyl]pyrrolidine-1-carboxylate
• 1-(tert-Butoxycarbonyl)-N-{2-hydroxy-2-[(N-methylalanyl)imino]ethyl}pyrrolidine-2-carboximidic acid
• 103137-94-6
• DTXSID20908211

• Inchi： 1S/C16H28N4O5/c1-10(17-5)13(22)19-12(21)9-18-14(23)11-7-6-8-20(11)15(24)25-16(2,3)4/h10-11,17H,6-9H2,1-5H3,(H,18,23)(H,19,21,22)/t10-,11-/m0/s1
• InChI Key： SSXPCLRKGWODAY-QWRGUYRKSA-N
• SMILES： O(C(C)(C)C)C(N1CCC[C@H]1C(NCC(NC([C@H](C)NC)=O)=O)=O)=O

Computed Properties

• Exact Mass: 356.20614
• Monoisotopic Mass: 356.20597
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 117
• XLogP3: 0.1

Experimental Properties

• Density: 1.18
• Boiling Point: 562.3°Cat760mmHg
• Flash Point: 293.9°C
• Refractive Index: 1.508
• PSA: 116.84